Cas no 752242-26-5 (5-Hydroxy-3-isopropoxybenzoic acid)
752242-26-5 structure
Product Name:5-Hydroxy-3-isopropoxybenzoic acid
CAS No:752242-26-5
MF:C10H12O4
MW:196.199883460999
CID:2191343
Update Time:2023-08-07
5-Hydroxy-3-isopropoxybenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- Methyl 3-hydroxy-5-isopropoxybenzoate
- ZJJAKCGVBPXFQM-UHFFFAOYSA-N
- 5-hydroxy-3-isopropoxybenzoic acid
- 3-hydroxy-5-isopropoxy-benzoic acid
- MB22896
- Benzoic acid, 3-hydroxy-5-(1-methylethoxy)-
- 3-HYDROXY-5-(PROPAN-2-YLOXY)BENZOIC ACID
- 5-Hydroxy-3-isopropoxybenzoic acid
-
- Inchi: 1S/C10H12O4/c1-6(2)14-9-4-7(10(12)13)3-8(11)5-9/h3-6,11H,1-2H3,(H,12,13)
- InChI Key: ZJJAKCGVBPXFQM-UHFFFAOYSA-N
- SMILES: O(C1C=C(C=C(C(=O)O)C=1)O)C(C)C
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 202
- XLogP3: 2
- Topological Polar Surface Area: 66.8
5-Hydroxy-3-isopropoxybenzoic acid Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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